Cas no 61129-19-9 ( )

• Product Name: &nbsp
• CAS No: 61129-19-9
• MF: C₉H₉N₅O₂S
• MW: 251.265059232712
• CID: 953997
• PubChem ID: 5358634
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methylsulfanyl-7-oxo-8H-pyrido[2,3-d]pyrimidine-5-carboxamide
• 4-amino-2-methylsulfanyl-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-5-carboxylic acid amide
• AC1NSCW1
• NSC269225
• DTXSID20418441
• NSC-269225
• 61129-19-9
• ZINC01560461
•  

• Inchi： 1S/C9H9N5O2S/c1-17-9-13-6(10)5-3(7(11)16)2-4(15)12-8(5)14-9/h2H,1H3,(H2,11,16)(H3,10,12,13,14,15)
• InChI Key： BWMNNELXSYRGJF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(=C2C(C(N)=O)=CC(NC2=N1)=O)N

Computed Properties

• Exact Mass: 251.04787
• Monoisotopic Mass: 251.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 123.99
• LogP: 1.00260